Tetradeca-1,5,9-triene
Cat. No. B8621508
M. Wt: 192.34 g/mol
InChI Key: NQBHLERNEITUTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04609498
Procedure details
disproportionating 1,5-cyclooctadiene and 1-hexane in the presence of a disproportionation catalyst under disproportionation conditions suitable to produce 1,5,9-tetradecatriene;
Identifiers
|
REACTION_CXSMILES
|
[CH:1]1[CH2:8][CH2:7][CH:6]=[CH:5][CH2:4][CH2:3][CH:2]=1>CCCCCC>[CH2:8]=[CH:1][CH2:2][CH2:3][CH:4]=[CH:5][CH2:1][CH2:8][CH:7]=[CH:6][CH2:5][CH2:4][CH2:3][CH3:2]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1=CCCC=CCC1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCCCCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CCCC=CCCC=CCCCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
